![molecular formula C17H16O4 B304617 3,4-Dimethoxy-2'-hydroxychalcone CAS No. 79140-20-8](/img/structure/B304617.png)
3,4-Dimethoxy-2'-hydroxychalcone
Overview
Description
3,4-Dimethoxy-2’-hydroxychalcone is a chemical compound with the empirical formula C17H16O4 . It is used as a building block in various chemical syntheses, such as in the creation of new flavonoid and chalcone derivatives .
Synthesis Analysis
Chalcones like 3,4-Dimethoxy-2’-hydroxychalcone can be synthesized via Claisen–Schmidt condensation of 2-hydroxy-acetophenones with appropriately substituted benzaldehydes in basic conditions . Another method involves the use of palladium (II)-catalyzed oxidative cyclization .Molecular Structure Analysis
The molecular structure of 3,4-Dimethoxy-2’-hydroxychalcone consists of two aromatic rings linked through a three-carbon α, β-unsaturated carbonyl system .Chemical Reactions Analysis
3,4-Dimethoxy-2’-hydroxychalcone can undergo various chemical reactions. For instance, it can be used in the synthesis of flavones and flavanones via palladium (II)-catalyzed oxidative cyclization .Physical And Chemical Properties Analysis
3,4-Dimethoxy-2’-hydroxychalcone has a molecular weight of 284.31 . Its physical and chemical properties include a melting point of 113 - 115°C, a boiling point of 466.4±45.0 °C, and a density of 1.203±0.06 g/cm3 .Scientific Research Applications
Inhibition of Inflammatory Mediators : 2'-Hydroxy-3,4-dimethoxy-3',4'-dimethylchalcone, a derivative of 3,4-Dimethoxy-2'-hydroxychalcone, has been found to inhibit enzymic lipid peroxidation, reduce LTB4 release from human neutrophils, and exert topical anti-inflammatory effects in mice (Ballesteros et al., 1995).
Synthesis Techniques : A study discussed the ultrasound-assisted synthesis of 3,4-Dimethoxy-4′-hydroxychalcone via Claisen-Schmidt condensation, demonstrating a method with a shorter reaction time, easier work-up, and higher yield compared to previous methods (Li Xiangdana, 2012).
Antioxidant and Anticancer Activity : 3′,4′-Dimethoxy flavonol, synthesized from 3,4-Dimethoxy-2’-hydroxychalcone, showed antioxidant activity and weak anticancer activity in the DPPH assay and MTS assay (Muhamad Rokim, 2019).
Potential Anticoagulants : A novel class of potential anticoagulants with 2,8-dioxabicyclo[3.3.1]nonane core was synthesized using 2-hydroxychalcones/α,β-enones, including this compound (Ganguly et al., 2013).
Inhibition of Lipoxygenase and Cyclooxygenase : A series of 3,4-dihydroxychalcones, including 2',5'-dimethoxy-3,4-dihydroxychalcone, demonstrated potent inhibitory effects on 5-lipoxygenase and cyclooxygenase, suggesting potential applications in inflammation-related disorders (Sogawa et al., 1993).
Cytotoxicity and Potential Anticancer Applications : Certain derivatives of this compound exhibited significant cytotoxicity against cancer cell lines, indicating potential anticancer applications (Amor et al., 2007).
Protective Effects Against Oxidative Cell Damage : Hydroxychalcones derived from this compound showed protective effects against oxidative cell damage and inhibited lipid peroxidation (Sogawa et al., 1994).
Mechanism of Action
Target of Action
3,4-Dimethoxy-2’-hydroxychalcone, a type of chalcone, has been found to interact with various targets. Chalcones are known to have potential anticancer, anti-inflammatory, antimicrobial, antioxidant, and antiparasitic properties . .
Mode of Action
The mode of action of chalcones, including 3,4-Dimethoxy-2’-hydroxychalcone, is often associated with their ability to interact with various biomolecules . For instance, some chalcones have been found to induce cellular apoptosis and increase reactive oxygen species (ROS) levels . .
Biochemical Pathways
Chalcones are biosynthesized via the shikimate pathway . They can affect various biochemical pathways due to their broad spectrum of biological activities. For example, some chalcones have been found to inhibit the NF-κB signaling pathway . .
Result of Action
The result of the action of chalcones, including 3,4-Dimethoxy-2’-hydroxychalcone, can vary depending on their specific biological activities. For instance, some chalcones have been found to induce cellular apoptosis and increase ROS levels . .
Future Directions
Biochemical Analysis
Biochemical Properties
3,4-Dimethoxy-2’-hydroxychalcone is involved in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been found to increase glutathione (GSH) levels by enhancing its biosynthesis .
Cellular Effects
3,4-Dimethoxy-2’-hydroxychalcone has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For example, it has been found to inhibit metastasis and the growth of tumors .
Molecular Mechanism
The molecular mechanism of action of 3,4-Dimethoxy-2’-hydroxychalcone involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been found to bind to the catalytic active site of acetylcholinesterase .
Temporal Effects in Laboratory Settings
Over time in laboratory settings, the effects of 3,4-Dimethoxy-2’-hydroxychalcone can change. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of 3,4-Dimethoxy-2’-hydroxychalcone vary with different dosages in animal models. For example, at doses of 200–300 mg/kg/day, a chalcone derivative exhibited a hypoglycemic effect comparable to that of metformin, an antidiabetic drug .
Metabolic Pathways
3,4-Dimethoxy-2’-hydroxychalcone is involved in various metabolic pathways. It interacts with several enzymes and cofactors, and can also affect metabolic flux or metabolite levels .
properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c1-20-16-10-8-12(11-17(16)21-2)7-9-15(19)13-5-3-4-6-14(13)18/h3-11,18H,1-2H3/b9-7+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFLSRHQHCDTOGH-VQHVLOKHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)C2=CC=CC=C2O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)C2=CC=CC=C2O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79140-20-8 | |
Record name | (E)-2'-Hydroxy-3,4-dimethoxychalcone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Does the presence of hydroxyl groups influence the antioxidant activity of 2'-hydroxychalcones?
A1: Yes, the research [] indicates that the presence and position of hydroxyl groups significantly affect the antioxidant activity of 2'-hydroxychalcones. Compounds with 3,4-dihydroxyl substituents, like 2',3,4-trihydroxy-4',6'-dimethoxychalcone (compound 110 in the paper), exhibited strong antioxidant activity in the DPPH assay. This suggests that the presence and specific arrangement of hydroxyl groups play a crucial role in scavenging free radicals.
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